Cas no 1805599-72-7 (Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1805599-72-7
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885620
• Update Time: 2025-05-24

Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)6-4(8(12)13)3-14-5(2-10)7(6)11/h3,8H,2H2,1H3
• InChI Key： OTINAQQXQKYFIP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OC)C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805599-72-7): A Comprehensive Overview

Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805599-72-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates several key functional groups, including a bromomethyl moiety, a difluoromethyl group, and a fluoropyridine core, which contribute to its versatile reactivity and potential applications in drug discovery.

The significance of this compound lies in its ability to serve as a building block for more complex molecules. The presence of the bromomethyl group allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the introduction of diverse substituents. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

In recent years, there has been growing interest in fluorinated pyridines due to their favorable pharmacokinetic properties and improved bioavailability. The compound's structure, featuring a fluoropyridine ring, positions it as a promising candidate for developing novel therapeutic agents. Specifically, the electron-withdrawing nature of the fluorine atoms can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the potential of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, modifications of the pyridine core have been shown to enhance binding to viral proteases and kinases, leading to more effective therapeutic interventions. The synthesis of derivatives of Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate has been explored as a means to develop new inhibitors with improved efficacy and selectivity.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science and agrochemicals. The unique combination of functional groups makes it a versatile precursor for synthesizing polymers with specific properties and agrochemicals designed to interact with biological systems.

The synthesis of Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired product with minimal byproducts.

In conclusion, Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.